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Compound of Interest

3,6-Dichloro-2-hydroxybenzoic
acid-13C6

Cat. No.: B1442280

Compound Name:

This guide provides an in-depth overview of 3,6-Dichloro-2-hydroxybenzoic acid-13C6,
intended for researchers, scientists, and professionals in drug development and related fields.
It covers the compound's identification, its primary application as an internal standard, and
presents detailed technical information on its unlabeled analogue, 3,6-Dichloro-2-
hydroxybenzoic acid, which is the compound of primary research interest.

Compound Identification and Properties

3,6-Dichloro-2-hydroxybenzoic acid-13C6 is a stable isotope-labeled version of 3,6-Dichloro-
2-hydroxybenzoic acid, also known as 3,6-Dichlorosalicylic acid (DCSA). The six carbon atoms
in the benzene ring have been replaced with the Carbon-13 (33C) isotope.

1.1. Quantitative Data for Labeled and Unlabeled Compounds

The key properties of both the 13C-labeled and the unlabeled compound are summarized below
for direct comparison.
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. 3,6-Dichloro-2-
3,6-Dichloro-2- . .
Property . ) hydroxybenzoic acid
hydroxybenzoic acid-13C6
(Unlabeled)
CAS Number 1173019-34-5[1] 3401-80-7
3,6-Dichloro-2- ) o ]
) ) 3,6-Dichlorosalicylic acid
hydroxybenzoic-[13C6] Acid,
Synonyms (DCSA), 2-Hydroxy-3,6-

3,6-Dichlorosalicylic acid-(ring-

13C6)[1]

dichlorobenzoic acid

Molecular Formula

(13C)6H4Cl203[1]

C7HaCl203][2]

Molecular Weight 212.97 g/mol [1] 207.01 g/mol [2]
Appearance Not specified (typically a solid) White crystalline solid
) ) . approx. 195 °C
Melting Point Not specified .
(decomposition)[2]
Boiling Point Not specified ~297.29 °C (rough estimate)[2]
- N Soluble in DMSO, slightly
Solubility Not specified

soluble in Methanol[2]

Core Application: Use as an Internal Standard

The primary role of 3,6-Dichloro-2-hydroxybenzoic acid-13C6 in research is to serve as an

internal standard for the accurate quantification of its unlabeled counterpart, DCSA, in complex

matrices such as plasma, urine, soil, or water.

Stable isotope-labeled compounds are ideal internal standards, particularly for mass

spectrometry-based techniques like Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS).[3][4] Because the 13C label adds 6 mass units to the molecule, the labeled standard is
easily distinguishable from the unlabeled analyte by the mass spectrometer. However, its

chemical and physical properties (e.qg., solubility, extraction efficiency, and chromatographic

retention time) are virtually identical to the unlabeled analyte. This co-elution allows the labeled

standard to effectively account for variations in sample preparation and matrix effects, leading

to highly accurate and precise quantification.[3]
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Technical Profile of 3,6-Dichloro-2-hydroxybenzoic
acid (Unlabeled Analogue)

The following sections detail the synthesis, applications, and metabolic relevance of the
unlabeled compound, which provides the essential context for the use of its 13C-labeled internal
standard.

Synthesis and Experimental Protocols

The industrial synthesis of 3,6-Dichloro-2-hydroxybenzoic acid is typically achieved via the
Kolbe-Schmitt reaction.[5][6][7][8] This reaction involves the carboxylation of a phenoxide ion
with carbon dioxide under high temperature and pressure.

3.1. Experimental Protocol: Kolbe-Schmitt Reaction

e Salt Formation: 2,5-Dichlorophenol is treated with a strong base, such as potassium
hydroxide, to form the potassium 2,5-dichlorophenoxide salt. This step is crucial as the
phenoxide ion is a much stronger nucleophile than the neutral phenol.

o Carboxylation: The resulting phenoxide salt is heated in an autoclave with carbon dioxide
under high pressure (e.g., 100 atm) and elevated temperature (e.g., 125-150 °C).[6] The
electrophilic COz reacts with the electron-rich phenoxide ring, preferentially at the ortho-
position to the hydroxyl group.

 Acidification: The reaction mixture, containing the potassium salt of 3,6-dichloro-2-
hydroxybenzoic acid, is treated with a strong acid (e.qg., sulfuric acid or hydrochloric acid).
This protonates the carboxylate and phenoxide groups to yield the final product.

 Purification: The crude product is then purified, typically by recrystallization, to yield high-
purity 3,6-dichloro-2-hydroxybenzoic acid.

3.2. Synthesis Workflow Diagram
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Kolbe-Schmitt Synthesis of 3,6-Dichlorosalicylic Acid

Start: 2,5-Dichlorophenol

KOH

Step 1: Salt Formation
Add strong base (e.g., KOH)
Deprotonation to form
Potassium 2,5-Dichlorophenoxide

+CO2 (High P, T)

Step 2: Carboxylation
Introduce CO:z under high pressure
and heat in an autoclave

Intermediate:
Potassium 3,6-Dichloro-2-hydroxybenzoate

+ H2S0a4

Step 3: Acidification
Add strong acid (e.g., H2S0a4)
Protonation

End Product: 3,6-Dichloro-2-hydroxybenzoic Acid
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Metabolic Pathway of Dicamba

Dicamba

(3,6-dichloro-2-methoxybenzoic acid)

O-demethylatio
(Dicamba O-demethylase)

-

3,6-Dichloro-2-hydroxybenzoic acid
(DCSA)

Further Metabolism

Further Degradation

Products

LC-MS/MS Quantitative Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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